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Compound of Interest

Compound Name: D-ribo-Phytosphingosine-13C2,d2

Cat. No.: B030863

Technical Guide: D-ribo-Phytosphingosine-
13C2,d2

An In-depth Analysis for Researchers and Drug
Development Professionals

This technical guide provides a comprehensive overview of D-ribo-Phytosphingosine-
13C2,d2, a stable isotope-labeled version of the naturally occurring sphingolipid, D-ribo-
phytosphingosine. This document is intended for researchers, scientists, and professionals in
drug development who are utilizing this compound in their studies.

D-ribo-phytosphingosine is a crucial bioactive lipid involved in various cellular processes. It is a
fundamental component of ceramides and other complex sphingolipids, playing a significant
role in maintaining the structural integrity of cell membranes.[1][2] Furthermore, it acts as a
signaling molecule, modulating cellular growth and mediating the heat stress response in
yeast.[2] Its involvement extends to the synthesis of other key lipid mediators, including
phytosphingosine-1-phosphate and inositol phosphorylceramide.[2][3]

The isotopically labeled D-ribo-Phytosphingosine-13C2,d2 serves as an invaluable internal
standard for quantitative analysis of phytosphingosine and related sphingolipids using mass
spectrometry-based techniques.[4] Its known concentration and distinct mass shift allow for
precise and accurate quantification in complex biological matrices.
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Physicochemical Properties and Specifications

The following tables summarize the typical physicochemical properties and specifications for D-

ribo-Phytosphingosine and its isotopically labeled forms, based on data from various suppliers.

Note that exact values may vary by lot and supplier, and users should always refer to the

specific Certificate of Analysis provided with their product.

Table 1: General Properties of D-ribo-Phytosphingosine

Property

Value

Synonyms

4-D-Hydroxysphinganine, (2S,3S,4R)-2-
aminooctadecane-1,3,4-triol

Molecular Formula

C18H39NO3

Molecular Weight 317.5 g/mol [5]
Appearance White to off-white powder
Purity >99% (by TLC)[1][2]

Storage Temperature

-20°C[1][2]

Solubility

Soluble in methanol[6]

Table 2: Isotopic Labeling Specifications for D-ribo-Phytosphingosine-13C2,d2

Property

Value

Isotopic Labels

2 x13C, 2 x 2H (Deuterium)

Expected Molecular Formula

C16 13C2 H37 2H2 NO3

Expected Molecular Weight

~321.5 g/mol

Isotopic Purity

Typically 299%

Experimental Protocols

Preparation of Stock Solutions
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A common procedure for preparing a stock solution of D-ribo-Phytosphingosine involves
dissolving the powdered compound in an appropriate organic solvent.

Materials:

D-ribo-Phytosphingosine-13C2,d2 powder

Methanol (LC-MS grade)

Glass vial with a PTFE-lined cap

Analytical balance

Vortex mixer and sonicator

Procedure:

Accurately weigh the desired amount of D-ribo-Phytosphingosine-13C2,d2 powder using
an analytical balance.

o Transfer the powder to a clean glass vial.

» Add the calculated volume of methanol to achieve the desired stock concentration (e.g., 1
mg/mL).

e Cap the vial tightly and vortex thoroughly to dissolve the powder.

« If necessary, sonicate the vial in a water bath for 5-10 minutes to ensure complete
dissolution.

e Store the stock solution at -20°C.

Quantification of Phytosphingosine in Biological
Samples by LC-MS/MS

This protocol outlines a general workflow for the quantification of endogenous
phytosphingosine in a biological sample, such as cell lysates or tissue homogenates, using D-
ribo-Phytosphingosine-13C2,d2 as an internal standard.
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Materials:

Biological sample (e.qg., cell pellet, tissue homogenate)

D-ribo-Phytosphingosine-13C2,d2 internal standard stock solution

Extraction solvent (e.g., chloroform:methanol mixture)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Experimental Workflow:

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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